Cas no 188057-47-8 (2-Azabicyclo[2.2.1]heptane-2-carboxylic acid, 3-ethynyl-, 1,1-dimethylethyl ester, (1R,3S,4S)-)

• Product Name: 2-Azabicyclo[2.2.1]heptane-2-carboxylic acid, 3-ethynyl-, 1,1-dimethylethyl ester, (1R,3S,4S)-
• CAS No: 188057-47-8
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 5952027
• PubChem ID: 18396212
• Update Time: 2025-05-21

2-Azabicyclo[2.2.1]heptane-2-carboxylic acid, 3-ethynyl-, 1,1-dimethylethyl ester, (1R,3S,4S)- Chemical and Physical Properties

Names and Identifiers

• 2-Azabicyclo[2.2.1]heptane-2-carboxylic acid, 3-ethynyl-, 1,1-dimethylethyl ester, (1R,3S,4S)-
• 188057-47-8
• SCHEMBL8388957
• EN300-7539814
• tert-butyl (1R,3S,4S)-3-ethynyl-2-azabicyclo[2.2.1]heptane-2-carboxylate

• Inchi： 1S/C13H19NO2/c1-5-11-9-6-7-10(8-9)14(11)12(15)16-13(2,3)4/h1,9-11H,6-8H2,2-4H3/t9-,10+,11+/m0/s1
• InChI Key： UCFAOIFVLGFDNO-HBNTYKKESA-N
• SMILES： [C@]12([H])C[C@]([H])(CC1)[C@@H](C#C)N2C(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 221.141578849g/mol
• Monoisotopic Mass: 221.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.09±0.1 g/cm3(Predicted)
• Boiling Point: 286.2±19.0 °C(Predicted)
• pka: -2.63±0.40(Predicted)

Additional information on 2-Azabicyclo[2.2.1]heptane-2-carboxylic acid, 3-ethynyl-, 1,1-dimethylethyl ester, (1R,3S,4S)-

Introduction to 2-Azabicyclo[2.2.1]heptane-2-carboxylic acid, 3-ethynyl-, 1,1-dimethylethyl ester, (1R,3S,4S)- (CAS No. 188057-47-8)

The compound 2-Azabicyclo[2.2.1]heptane-2-carboxylic acid, 3-ethynyl-, 1,1-dimethylethyl ester, (1R,3S,4S)-, identified by its CAS number 188057-47-8, represents a fascinating molecule in the realm of medicinal chemistry and pharmacology. This intricate structure, featuring a bicyclic framework with azabicyclo[2.2.1]heptane as its core, is further modified by the presence of an ethynyl group at the 3-position and an isobutyl ester at the 2-position. The stereochemistry defined by the configuration (1R,3S,4S) adds another layer of complexity, making this compound a subject of significant interest for researchers exploring novel therapeutic agents.

The bicyclic scaffold of this compound is a hallmark of many bioactive molecules due to its ability to mimic natural product structures and interact favorably with biological targets. The incorporation of an azabicyclo[2.2.1]heptane ring system imparts unique conformational constraints that can influence both the physical properties and biological activity of the molecule. This structural motif has been widely studied for its potential in drug design, particularly in the development of small-molecule inhibitors and modulators.

The ethynyl group at the 3-position of the molecule introduces a reactive site that can be exploited for further functionalization or for enhancing binding interactions with biological targets. Ethynyl groups are often employed in medicinal chemistry due to their ability to participate in various chemical reactions, including Suzuki-Miyaura cross-coupling reactions, which are commonly used to construct complex organic molecules. Additionally, the presence of an ethynyl group can influence the electronic properties of the molecule, potentially affecting its bioavailability and pharmacokinetic profile.

The isobutyl ester at the 2-position provides another layer of structural complexity and may contribute to the overall solubility and metabolic stability of the compound. Ester functionalities are frequently found in pharmaceuticals due to their versatility in drug design; they can be hydrolyzed or converted into other functional groups under specific conditions, allowing for tailored modifications to optimize biological activity.

The stereochemistry defined by the configuration (1R,3S,4S) is critical for the biological activity of this compound. Enantiomeric purity is a key consideration in drug development, as different stereoisomers can exhibit vastly different pharmacological properties. The precise stereochemical arrangement ensures that the compound interacts optimally with its intended biological target(s), maximizing efficacy while minimizing potential side effects.

Recent research in medicinal chemistry has highlighted the importance of bicyclic scaffolds in drug discovery due to their ability to provide rigid structures that mimic natural product motifs and enhance binding affinity. Studies have shown that molecules featuring azabicyclo[2.2.1]heptane cores exhibit promising activity against various biological targets, including enzymes and receptors involved in disease pathways such as cancer and inflammation.

The ethynyl group has been particularly valuable in designing molecules with enhanced binding interactions. For instance, studies have demonstrated that ethynyl-containing compounds can exhibit improved binding affinity due to their ability to engage in π-stacking interactions or participate in metal coordination with certain biological targets. These interactions can be fine-tuned through structural modifications, making ethynyl-functionalized molecules attractive candidates for further development.

The isobutyl ester functionality has also been explored for its potential benefits in drug design. Ester groups can be hydrolyzed by esterase enzymes into carboxylic acids under physiological conditions, which may influence the metabolic fate and bioavailability of the compound. Additionally, esters can be converted into other functional groups through various chemical transformations, providing a versatile platform for medicinal chemistry innovation.

Current research efforts are focused on leveraging structural motifs like azabicyclo[2.2.1]heptane to develop novel therapeutic agents with improved efficacy and reduced side effects. The combination of these structural elements—bicyclic scaffolds, ethynyl groups, and ester functionalities—offers a rich palette for designing molecules with tailored biological activities.

In conclusion,2-Azabicyclo[2.2.1]heptane-2-carboxylic acid, 3-ethynyl-, 1,1-dimethylethyl ester, (CAS No. 188057-47-8), stands out as a promising candidate for further exploration in drug discovery due to its unique structural features and stereochemical configuration. The interplay between its bicyclic core,ethynyl group, and isobutyl ester functionality provides a foundation for designing molecules with enhanced biological activity and optimized pharmacokinetic properties.